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An In-Depth Technical Guide to Dimethyltin(2+) Dichloride (CAS 753-73-1): Properties,

Synthesis, and Applications for the Research Professional

Abstract
Dimethyltin(2+) dichloride (DMDC), CAS Number 753-73-1, is a versatile organotin

compound with significant utility across a spectrum of industrial and research applications. As a

crystalline solid, it serves as a critical intermediate in the synthesis of methyltin heat stabilizers

for polyvinyl chloride (PVC), a catalyst in esterification and polymerization reactions, and a

precursor for advanced glass coatings.[1][2] In the research domain, its role as a foundational

building block for creating novel organometallic complexes has garnered interest, particularly in

the exploration of organotin compounds for medicinal chemistry.[3][4] However, its utility is

counterbalanced by a significant toxicological profile, exhibiting neurotoxic and immunotoxic

effects that necessitate stringent handling protocols.[5][6] This guide provides an in-depth

analysis of DMDC, covering its physicochemical properties, synthesis methodologies,

mechanisms of action in key applications, and comprehensive protocols for safe handling and

analytical quantification, tailored for researchers, scientists, and drug development

professionals.

Physicochemical Properties and Identification
Dimethyltin dichloride, also known as dichlorodimethylstannane, is an organometallic

compound where a central tin (Sn) atom is covalently bonded to two methyl groups and two

chlorine atoms.[5] This structure imparts a unique combination of reactivity and stability that is
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central to its applications. The compound is a white crystalline powder that is sensitive to

moisture, decomposing in water to form dimethyltin hydroxide.[1][7]

Table 1: Key Physicochemical Properties of Dimethyltin Dichloride

Property Value Source(s)

CAS Number 753-73-1 [8]

Molecular Formula C₂H₆Cl₂Sn [5]

Molecular Weight 219.69 g/mol [8]

Appearance White crystalline powder [7]

Melting Point 101-106 °C [8]

Boiling Point 188-190 °C [8]

Solubility
Soluble in methanol (0.1

g/mL); Decomposes in water
[1][8]

Density 1.397 g/cm³ [8]

| EINECS Number | 212-039-2 |[8] |
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Caption: Workflow for the direct synthesis of DMDC.

Key Applications in Industry and Research
DMDC's utility stems from its role as a versatile chemical intermediate. [1]

PVC Heat Stabilization: Organotin stabilizers derived from DMDC are crucial for preventing

the thermal degradation of PVC. [9]During processing, PVC can release hydrochloric acid

(HCl), leading to discoloration and loss of mechanical properties. [9]DMDC-derived

stabilizers act by scavenging this HCl, thereby preserving the integrity of the polymer. [9]*

Catalysis: DMDC and its derivatives are effective Lewis acid catalysts in various organic

reactions. They are used to enhance the curing process in the production of polyurethanes

and silicone sealants. [3][10]It also serves as a catalyst for esterification reactions. [2]* Glass
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Coatings: It is used as a coating material for glass, where it can be converted to a thin,

transparent, and conductive layer of tin oxide, providing surface protection and strength. [1]

[11]* Research and Pharmaceutical Development: In a laboratory setting, DMDC is a key

starting material for synthesizing a wide array of other organotin compounds. [3]While

organotin compounds have shown potential as anti-cancer agents, it is important to note that

DMDC itself is not a therapeutic but a precursor for more complex derivatives that are

investigated for such properties. [3][4][12]The high toxicity of simpler organotins is a

significant barrier that researchers aim to overcome by designing more complex and

targeted molecules. [4]
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Caption: Major applications of Dimethyltin Dichloride.

Biological Activity and Toxicological Profile
The biological activity of dimethyltin dichloride is predominantly characterized by its toxicity.

Organotin compounds are known to produce neurotoxic and immunotoxic effects. [5]

Mechanism of Toxicity: Exposure to DMDC can interfere with brain and nervous system

function. [5]The primary targets for repeated exposure are the nervous system and the immune

system. [6][13]While the specific mechanism for DMDC is not as extensively detailed as for

other organotins, related compounds like dibutyltin dichloride have been shown to inhibit the

ATP synthase complex, disrupting cellular energy production. [14]It is plausible that DMDC

interferes with fundamental cellular processes in a similar manner. Studies in rats have shown

that DMDC is absorbed through the gastrointestinal tract and can cross the placenta, leading to

the presence of tin in fetal blood and brain tissue, highlighting its potential for developmental

toxicity. [15][16]
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Table 2: Summary of Toxicological Data for Dimethyltin Dichloride

Parameter Value Source(s)

GHS Hazard Statements
H301, H311, H330, H314,
H361d, H372

[5][6]

(Toxic if swallowed, Toxic in

contact with skin, Fatal if

inhaled, Causes severe skin

burns and eye damage,

Suspected of damaging the

unborn child, Causes damage

to organs through prolonged or

repeated exposure)

Primary Target Organs

Nervous System, Immune

System, Skin, Eyes,

Respiratory System

[6][7][17]

Oral LD50 (Rat) 73.9 mg/kg (73900 µg/kg) [6][7]

| Carcinogenicity | Not listed by IARC, NTP, or ACGIH | [5][7]|
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Caption: Primary organ systems affected by DMDC toxicity.
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Handling, Safety, and Analytical Procedures
Given its high toxicity and corrosive nature, the handling of dimethyltin dichloride requires strict

adherence to safety protocols. [6][7]

Laboratory Safe Handling Protocol
Rationale: This protocol is designed to minimize all potential routes of exposure—inhalation,

dermal contact, and ingestion—by using engineering controls, appropriate personal protective

equipment, and specific handling techniques.

Engineering Controls: All manipulations of solid DMDC or its solutions must be conducted

within a certified chemical fume hood to prevent inhalation of dust or vapors. [13]The work

area should be equipped with an eyewash station and a safety shower. [7]2. Personal

Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles and a face shield. [7] * Hand Protection:

Wear appropriate chemical-resistant gloves (e.g., nitrile, neoprene). [7] * Body Protection:

Wear a lab coat and ensure skin is not exposed. [7] * Respiratory Protection: For

situations where dust exposure may exceed limits, a NIOSH-approved respirator is

required. [7]3. Handling:

Handle as a moisture-sensitive compound; store under an inert atmosphere (e.g.,

nitrogen) in a tightly sealed container. [7][18] * Avoid generating dust. [7]Use techniques

like carefully scooping instead of pouring the powder.

Wash hands thoroughly after handling, even if gloves were worn. [13]4. Spill & Waste

Management:

In case of a spill, evacuate the area. [18]Collect the spilled material without creating dust

and place it in a sealed container for hazardous waste disposal. [18] * DMDC is a severe

marine pollutant; do not allow it to enter drains or the environment. [7][18]Dispose of all

waste as hazardous chemical waste according to local, state, and federal regulations. [7]

Analytical Quantification Protocol (Based on NIOSH
5526)
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Rationale: The quantification of methyltin chlorides in air samples requires a multi-step process

involving sample collection, extraction, chemical derivatization, and gas chromatography.

Derivatization is a critical step because it converts the non-volatile methyltin chlorides into

volatile ethylated derivatives, which are amenable to analysis by GC. [19][20]

Sample Collection: Draw a known volume of air through a sorbent tube containing a glass

fiber filter and XAD-2 resin using a calibrated personal sampling pump. [20]2. Sample

Preparation (Desorption):

Transfer the filter and the main resin bed to a sample vial. [20] * Add 2 mL of 1% acetic

acid in acetonitrile to the vial to desorb the methyltin chlorides. [20] * Agitate the vial on a

mechanical shaker for 30 minutes. [21]3. Derivatization:

To the vial, add 2 mL of a pH 4 sodium acetate-acetic acid buffer. [21] * Add 1 mL of a

freshly prepared 1% (w/v) solution of sodium tetraethylborate in diethyl ether. This reagent

replaces the chloride ions with ethyl groups. [20][21]4. Extraction:

Add 1 mL of hexane to the vial and shake to extract the newly formed volatile ethylated

derivatives (e.g., dimethyldiethyltin). [21] * Carefully transfer the hexane layer to a clean

vial for analysis.

Analysis:

Inject an aliquot of the hexane extract into a Gas Chromatograph equipped with a Flame

Photometric Detector (GC-FPD) or Mass Spectrometer (GC-MS). [19] * Quantify the

concentration by comparing the peak area to a calibration curve prepared from certified

reference standards. [21]
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Caption: Analytical workflow for quantifying DMDC in air.

Conclusion and Future Outlook
Dimethyltin(2+) dichloride is a compound of significant industrial importance, primarily

serving as a key precursor for PVC stabilizers and as a versatile catalyst. Its well-defined

chemical properties and reactivity make it a valuable tool in both large-scale manufacturing and

specialized research. However, its pronounced toxicity, particularly its effects on the nervous

and immune systems, mandates rigorous safety and handling procedures. The future of

organotin chemistry, especially in fields like drug development, will likely focus on leveraging

the unique properties of the tin center while mitigating toxicity through intelligent ligand design,

moving towards more complex, targeted, and safer derivatives for which DMDC will remain a

fundamental starting material.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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